Cas no 1818294-27-7 (S-Acetyl-PEG3-t-butyl ester)

• Product Name: S-Acetyl-PEG3-t-butyl ester
• CAS No: 1818294-27-7
• MF: C₁₅H₂₈O₆S
• MW: 336.444224357605
• CID: 3044803
• Update Time: 2025-08-04

S-Acetyl-PEG3-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• S-acetyl-PEG3-t-butyl ester
• S-acetyl-PEG3-Boc
• S-Acetyl-PEG3-t-butyl ester

• Inchi： 1S/C15H28O6S/c1-13(16)22-12-11-20-10-9-19-8-7-18-6-5-14(17)21-15(2,3)4/h5-12H2,1-4H3
• InChI Key： JTUABWSFWXGORZ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.16065978 g/mol
• Monoisotopic Mass: 336.16065978 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 336.4
• XLogP3: 1
• Topological Polar Surface Area: 96.4